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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808 Get Quote

Essential Safety and Handling Guide for 2-Heptenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 2-Heptenol in a laboratory setting. Adherence to these guidelines is

crucial for ensuring a safe working environment and minimizing risks associated with this

chemical.

Hazard Assessment and Personal Protective Equipment
(PPE)
2-Heptenol is a flammable liquid that can cause skin and eye irritation, and may cause

respiratory irritation.[1][2] Proper personal protective equipment is the first line of defense

against exposure.

Recommended Personal Protective Equipment (PPE) for Handling 2-Heptenol
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PPE Category Item Material/Standard Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile, Neoprene, or

PVC

To prevent skin

contact.[3][4]

Eye Protection

Safety glasses with

side shields or Safety

goggles

ANSI Z87.1 certified
To protect eyes from

splashes.[3][4]

Body Protection Laboratory coat
Flame-resistant or

100% cotton

To protect clothing

and skin from spills.

Synthetic materials

should be avoided as

they can melt if

ignited.[5]

Respiratory Protection

Filter respirator for

organic gases and

vapors (Type ABEK

recommended)

NIOSH (US) or EN

166 (EU) approved

Recommended when

working in poorly

ventilated areas or

when there is a risk of

inhaling vapors.[6][7]

Quantitative Data Summary
Understanding the physical and chemical properties of 2-Heptenol is critical for safe handling.
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Property Value Source

CAS Number 543-49-7 [8]

Molecular Formula C₇H₁₆O [8]

Molar Mass 116.204 g·mol⁻¹ [8]

Appearance Clear, colorless liquid [6][9][10]

Odor Mild alcohol odor [9][10]

Boiling Point 158-160 °C (316.4-320 °F) [8][9]

Flash Point 71 °C (160 °F) (Closed Cup) [6][8][11]

Density 0.817 g/mL [8]

Solubility in Water 3.3 g/L [8]

Vapor Density 4.0 (Air = 1) [6][9]

Operational Plan for Handling 2-Heptenol
A systematic approach to handling 2-Heptenol will minimize exposure and prevent accidents.

Preparation
Consult Safety Data Sheet (SDS): Always review the SDS for 2-Heptenol before use.[3][12]

Work Area: Designate a well-ventilated work area, preferably a chemical fume hood.[5][13]

[14]

Gather Materials: Assemble all necessary equipment, including PPE, spill containment

materials, and waste containers, before starting work.

Eliminate Ignition Sources: Ensure the work area is free of open flames, sparks, hot

surfaces, and static discharge sources.[1][5][13][14][15] Use of non-sparking tools is

recommended.[1][7]

Handling and Use

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/2-Heptanol
https://en.wikipedia.org/wiki/2-Heptanol
https://en.wikipedia.org/wiki/2-Heptanol
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanol
https://cameochemicals.noaa.gov/chemical/22390
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanol
https://cameochemicals.noaa.gov/chemical/22390
https://en.wikipedia.org/wiki/2-Heptanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanol
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://en.wikipedia.org/wiki/2-Heptanol
https://www.scribd.com/document/180639698/2-heptanol-pdf
https://en.wikipedia.org/wiki/2-Heptanol
https://en.wikipedia.org/wiki/2-Heptanol
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanol
https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.laborsecurity.com/en/risk-or-danger-strategies-for-managing-flammable-liquids-in-the-laboratory
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://store.apolloscientific.co.uk/storage/msds/OR304044_msds.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://m.chemicalbook.com/ProductMSDSDetailCB3313259_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR304044_msds.pdf
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Dispensing: When transferring 2-Heptenol, especially in quantities greater than 4 liters,

containers should be bonded and grounded to prevent static electricity buildup.[5][13][14]

Pour liquids slowly to minimize splashing and vapor generation.

Heating: Do not heat 2-Heptenol with an open flame.[5][13][14] Use heating mantles, water

baths, or other controlled heating sources.

Container Management: Keep containers of 2-Heptenol tightly closed when not in use to

prevent vapor accumulation.[5][15]

Storage
Location: Store 2-Heptenol in a cool, dry, well-ventilated area away from incompatible

substances such as strong oxidizing agents and strong acids.[1][6][7][15]

Cabinets: Use certified flammable liquid storage cabinets.[3][5][12] These cabinets should be

clearly labeled "Flammable – Keep Fire Away".[5]

Refrigeration: If refrigeration is required, use only laboratory-grade, explosion-proof

refrigerators.[5]

Spill and Emergency Procedures
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or a commercial absorbent.[1][6][9][11]

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with soap and water.

Large Spills:
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Evacuate the area immediately.

Alert emergency services and the institutional safety officer.

Prevent the spill from entering drains or waterways.[1]

Ventilate the area and eliminate all ignition sources.[9]

Fire:

In case of a small fire, use a dry chemical, CO₂, or alcohol-resistant foam extinguisher.[1]

[10]

For large fires, evacuate and call emergency services.

First Aid:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes.[2][11]

Remove contaminated clothing.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

upper and lower eyelids occasionally.[1][2][16] Seek medical attention.

Inhalation: Move the person to fresh air.[2][11][16] If breathing is difficult, give oxygen.

Ingestion: Do NOT induce vomiting.[2][6][11] Rinse mouth with water and seek immediate

medical attention.

Disposal Plan
Proper disposal of 2-Heptenol and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste 2-Heptenol and materials contaminated with it (e.g., absorbent pads,

gloves) in a designated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted.
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Disposal Route:

Dispose of the hazardous waste through an approved institutional or licensed chemical

waste disposal service.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Container Disposal:

Empty containers may retain product residue and should be handled as hazardous waste.

[15]

Containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. Puncturing the container to prevent reuse is also a recommended

practice.[1]
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Safe Handling Workflow for 2-Heptenol
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Caption: Logical workflow for the safe handling of 2-Heptenol from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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